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Compound of Interest

Compound Name:
1,3-Bis(4-

hydroxybutyl)tetramethyldisiloxane

Cat. No.: B1333160 Get Quote

An In-Depth Technical Guide to 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

This technical guide provides a comprehensive overview of 1,3-bis(4-
hydroxybutyl)tetramethyldisiloxane, a versatile organosiloxane compound. It is intended for

researchers, scientists, and professionals in drug development and materials science, offering

detailed information on its chemical identity, properties, synthesis, and applications.

Chemical Structure and IUPAC Name
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a siloxane molecule characterized by a

central disiloxane backbone with two methyl groups attached to each silicon atom. Each silicon

atom is also connected to a hydroxybutyl group.

Chemical Structure:

IUPAC Name: 4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(butan-1-ol)

Synonym: 5,5,7,7-TETRAMETHYL-6-OXA-5,7-DISILAUNDECAN-1,11-DIOL[1][2]

CAS Number: 5931-17-9[1][3][4]

Physicochemical Properties
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The following table summarizes the key physicochemical properties of 1,3-bis(4-
hydroxybutyl)tetramethyldisiloxane, compiled from various sources.

Property Value Source(s)

Molecular Formula C₁₂H₃₀O₃Si₂ [1][3][4]

Molecular Weight 278.54 g/mol [1][3][4]

Appearance Colorless clear liquid [3][4]

Density 0.93 - 0.94 g/mL [1][3][4]

Boiling Point
185 °C @ 5 mmHg148-150 °C

@ 2 mmHg
[1][3]

Refractive Index (n20D) 1.45 - 1.4526 [1][3]

Flash Point 110 °C [1]

Purity ≥ 92% - >96% (GC) [1][3]

Hydrolytic Sensitivity
No reaction with water under

neutral conditions
[1]

General Synthesis Methodology
While a specific, detailed experimental protocol for the synthesis of 1,3-bis(4-
hydroxybutyl)tetramethyldisiloxane is not readily available in the public domain, the general

and most common method for its preparation is through a platinum-catalyzed hydrosilylation

reaction. This process involves the addition of a silicon-hydride bond across a carbon-carbon

double bond.

The synthesis involves the reaction of 1,1,3,3-tetramethyldisiloxane with 3-buten-1-ol in the

presence of a platinum catalyst.

Reactants:

Silicon Hydride: 1,1,3,3-tetramethyldisiloxane

Alkene: 3-buten-1-ol (or allyl carbinol)
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Catalyst: Common catalysts for this type of reaction include Speier's catalyst (H₂PtCl₆) and

Karstedt's catalyst (a platinum(0)-divinyltetramethyldisiloxane complex). These are highly

effective for hydrosilylation reactions.

Reaction Scheme: The Si-H groups of 1,1,3,3-tetramethyldisiloxane add across the double

bond of two molecules of 3-buten-1-ol, leading to the formation of the desired product. The

reaction typically results in an anti-Markovnikov addition, where the silicon atom attaches to the

terminal carbon of the double bond.

A general workflow for this synthesis is depicted in the diagram below.
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Reactants & Catalyst

Synthesis Process

Workup & Purification

1,1,3,3-Tetramethyldisiloxane

Mixing in an inert solvent
(e.g., Toluene)

3-Buten-1-ol Platinum Catalyst
(e.g., Karstedt's)

Controlled heating
(e.g., 50-80°C)

Inert Atmosphere (N2 or Ar)

Reaction Monitoring
(e.g., GC, NMR)

Catalyst Removal
(e.g., Carbon treatment)

Upon completion

Solvent Evaporation

Vacuum Distillation

1,3-Bis(4-hydroxybutyl)-
tetramethyldisiloxane

Click to download full resolution via product page

General workflow for the synthesis of 1,3-bis(4-hydroxybutyl)tetramethyldisiloxane.
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Applications in Research and Drug Development
1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a valuable molecule due to the combination

of a flexible, thermally stable siloxane backbone and reactive terminal hydroxyl groups. This

unique structure makes it useful in a variety of applications.

Polymer Chemistry: It serves as a monomer or a chain extender in the synthesis of

polyurethanes, polyesters, and other copolymers. The incorporation of the siloxane unit can

enhance properties such as thermal stability, flexibility at low temperatures, and gas

permeability.

Biomedical Applications:

Drug Delivery: Its biocompatible nature makes it a candidate for use in drug delivery

systems.[3][4] The hydroxyl groups can be functionalized to attach drug molecules, and

the siloxane backbone can influence the release kinetics of the therapeutic agent.[3]

Contact Lenses: It is used as an end-capper for carbinol-terminated silicones in the

manufacturing of contact lenses.[1] The siloxane component provides high oxygen

permeability, which is crucial for corneal health.

Biocompatible Materials: It is explored for creating biocompatible materials for medical

devices and implants.[3][4]

Cosmetic Formulations: In skincare products, it can act as a moisturizing agent, improving

hydration and enhancing the skin barrier function.[3]

Advanced Materials:

Coatings, Adhesives, and Sealants: The siloxane structure provides excellent adhesion

and resistance to environmental degradation, making it a useful additive in high-

performance coatings, adhesives, and sealants.[3][4]

Surface Modification: Researchers utilize this compound to modify surface properties of

materials, which can lead to improved adhesion and enhanced mechanical performance.

[3][4]
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Safety and Handling
Based on available safety data sheets, 1,3-bis(4-hydroxybutyl)tetramethyldisiloxane
requires careful handling.

Hazards: It is classified as causing serious eye irritation.[2] May cause skin irritation upon

prolonged contact.[2] Irritating fumes may be released upon exposure to high temperatures

or open flames.[2]

Precautions:

Wear appropriate personal protective equipment (PPE), including chemical goggles,

gloves (neoprene or nitrile rubber), and protective clothing.[2]

Work in a well-ventilated area, preferably with local exhaust ventilation.[2]

Avoid contact with eyes, skin, and clothing.

Storage:

Store in a tightly closed container in a cool, dark, and well-ventilated place.[2]

Store away from heat, sparks, and open flames.[2]

Incompatible with strong acids, alcohols, and oxidizing agents.[2]

Stability: The compound is stable when stored in sealed containers.[2] It may decompose at

temperatures above 100°C.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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